7-ethyl-8-methyl-6-oxo-N-(2-oxo-2H-chromen-3-yl)-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-3-carboxamide

• IUPAC Name: 7-ethyl-8-methyl-6-oxo-N-(2-oxochromen-3-yl)-3,4-dihydro-2H-pyrimido[2,1-b][1,3]thiazine-3-carboxamide
• InChI: InChI=1S/C20H19N3O4S/c1-3-14-11(2)21-20-23(18(14)25)9-13(10-28-20)17(24)22-15-8-12-6-4-5-7-16(12)27-19(15)26/h4-8,13H,3,9-10H2,1-2H3,(H,22,24)
• InChI Key: LNNNUHNXTJHZQY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C2N(C1=O)CC(CS2)C(=O)NC3=CC4=CC=CC=C4OC3=O)C
• Molecular Formula: C20H19N3O4S
• Molecular Weight: 397.4 g/mol

Description

The compound is a complex organic molecule that contains a 2H-chromen moiety and a thiazine moiety. 2H-chromen, also known as coumarin, is a common structure in many natural products and pharmaceuticals. Thiazine is a six-membered ring containing four carbon atoms, one nitrogen atom, and one sulfur atom, and it’s a component of many biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques like nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and infrared (IR) spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. For instance, the carbonyl group in the 2H-chromen moiety might undergo reactions like nucleophilic addition or reduction.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many coumarin derivatives have shown diverse biological activities, including anti-inflammatory, antibacterial, antifungal, anticoagulant, antioxidant, and antiviral properties.

Future Directions

Future research could explore the potential biological activities of this compound, given the known activities of similar structures. Synthesis of analogs and structure-activity relationship (SAR) studies could also be beneficial.